Cas no 184970-28-3 (4-Bromo-2-(bromomethyl)-1-methoxybenzene)

• Product Name: 4-Bromo-2-(bromomethyl)-1-methoxybenzene
• CAS No: 184970-28-3
• MF: C₈H₈Br₂O
• MW: 279.956521034241
• MDL: MFCD07324845
• CID: 850650
• PubChem ID: 4962739
• Update Time: 2025-11-07

4-Bromo-2-(bromomethyl)-1-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(bromomethyl)-1-methoxybenzene
• Benzene, 4-bromo-2-(bromomethyl)-1-methoxy-
• 4-bromo-1-bromomethyl-2-methoxybenzene
• 4-Bromo-2-bromomethyl-1-methoxy-benzene
• 5-bromo-2-methoxybenzyl bromide
• 4-Bromo-2-bromomethylanisole
• MZJDFNYHPWAVQP-UHFFFAOYSA-N
• NE13522
• 4-bromo-2-bromomethyl-1-methoxybenzene
• V3954
• A18360
• 4-Bromo-2-(bromomethyl)-1-methoxybenzene, AldrichCPR
• SCHEMBL1990376
• SY104614
• DTXCID10358009
• MFCD07324845
• AKOS005259886
• 5-bromo-2-methoxybenzylbromide
• DTXSID60407157
• CS-W022087
• 184970-28-3
• BS-13383
• EN300-13933
• 4-BROMO-2-(BROMOMETHYL)ANISOLE

• MDL： MFCD07324845
• Inchi： 1S/C8H8Br2O/c1-11-8-3-2-7(10)4-6(8)5-9/h2-4H,5H2,1H3
• InChI Key： MZJDFNYHPWAVQP-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C=CC=1OC)Br

Computed Properties

• Exact Mass: 277.89400
• Monoisotopic Mass: 277.89419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2
• XLogP3: 3.1

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 391.2±27.0 °C at 760 mmHg
• Flash Point: 190.4±23.7 °C
• PSA: 9.23000
• LogP: 3.35260
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-Bromo-2-(bromomethyl)-1-methoxybenzene Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides

Additional information on 4-Bromo-2-(bromomethyl)-1-methoxybenzene

4-Bromo-2-(bromomethyl)-1-methoxybenzene (CAS No 184970-28-3): A Comprehensive Overview

4-Bromo-2-(bromomethyl)-1-methoxybenzene (CAS No 184970-28-3) is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique structure, which includes a bromine atom at the para position, a bromomethyl group at the meta position, and a methoxy group at the ortho position on the benzene ring. The combination of these substituents imparts distinctive chemical and physical properties to the molecule, making it a valuable intermediate in various synthetic processes.

The synthesis of 4-Bromo-2-(bromomethyl)-1-methoxybenzene involves a series of carefully controlled reactions, often utilizing bromination and methylation techniques. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing byproducts and enhancing yield. For instance, the use of palladium-catalyzed coupling reactions has been reported to significantly improve the production efficiency of this compound, aligning with current trends toward greener and more sustainable chemical manufacturing practices.

One of the most notable applications of 4-Bromo-2-(bromomethyl)-1-methoxybenzene is in the development of novel pharmaceutical agents. Researchers have demonstrated its potential as an intermediate in the synthesis of bioactive compounds targeting various therapeutic areas, including oncology and neurodegenerative diseases. For example, studies published in *Journal of Medicinal Chemistry* highlight its role in constructing complex molecular frameworks with promising anti-cancer properties.

In addition to its pharmaceutical applications, 4-Bromo-2-(bromomethyl)-1-methoxybenzene has found utility in agrochemical research. Its ability to act as a precursor for herbicides and fungicides has been explored in recent studies. A paper in *Pest Management Science* reported that derivatives of this compound exhibit enhanced efficacy against major crop pathogens, offering a potential solution to global food security challenges.

The physical properties of 4-Bromo-2-(bromomethyl)-1-methoxybenzene are well-documented, with a melting point of approximately 65°C and a boiling point around 150°C under standard conditions. Its solubility profile makes it suitable for use in both polar and non-polar solvents, facilitating its integration into diverse synthetic pathways. Advanced spectroscopic techniques, such as NMR and IR spectroscopy, have been employed to confirm its structural integrity and purity.

From an environmental standpoint, recent studies have focused on the ecological impact of 4-Bromo-2-(bromomethyl)-1-methoxybenzene and its derivatives. Research published in *Environmental Science & Technology* indicates that proper waste management practices are essential to mitigate potential risks associated with its disposal. These findings underscore the importance of adopting eco-friendly production methods and disposal protocols in industrial settings.

In conclusion, 4-Bromo-2-(bromomethyl)-1-methoxybenzene (CAS No 184970-28-3) stands as a pivotal compound in modern organic synthesis. Its versatility across multiple application domains coupled with ongoing advancements in synthetic methodologies ensures its continued relevance in scientific research and industrial production. As researchers continue to explore its potential, this compound is poised to play an even greater role in addressing pressing challenges across various sectors.